6-(thiophen-2-yl)-6,7-dihydro-4H-[1,2,3]triazolo[5,1-c][1,4]oxazine-3-carbaldehyde

• IUPAC Name: 6-thiophen-2-yl-6,7-dihydro-4H-triazolo[5,1-c][1,4]oxazine-3-carbaldehyde
• InChI: InChI=1S/C10H9N3O2S/c14-5-7-8-6-15-9(4-13(8)12-11-7)10-2-1-3-16-10/h1-3,5,9H,4,6H2
• InChI Key: DAFVRHVEMYDARP-UHFFFAOYSA-N
• Canonical SMILES: C1C(OCC2=C(N=NN21)C=O)C3=CC=CS3
• Molecular Formula: C10H9N3O2S
• Molecular Weight: 235.26 g/mol

Description

6-(thiophen-2-yl)-6,7-dihydro-4H-[1,2,3]triazolo[5,1-c][1,4]oxazine-3-carbaldehyde is a useful research compound. Its molecular formula is C10H9N3O2S and its molecular weight is 235.26 g/mol. The purity is usually 95%.
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Scientific Research Applications

Tuberculostatic Activity

A study explored structural analogs related to promising antituberculous agents, emphasizing the synthesis through three-component condensations involving aromatic or hetaromatic aldehydes. This approach aimed at evaluating tuberculostatic activity, showing the potential of derivatives in combating tuberculosis through detailed structure-activity relationship analysis (Titova et al., 2019).

Antimicrobial Activities

Another research direction involves the synthesis of novel 1,2,4-triazole derivatives and their subsequent evaluation for antimicrobial properties. The study reported the development of derivatives with good to moderate activities against various microorganisms, highlighting the compound's role in addressing antimicrobial resistance (Bektaş et al., 2007).

Anti-Angiogenic Activities

The anti-thymidine phosphorylase and associated anti-angiogenic activities of 1,2,4-triazolo[1,5-a][1,3,5]triazin-5,7-dione and its 5-thioxo analogues were studied. This work demonstrated varying degrees of inhibitory activity, potentially offering therapeutic avenues in cancer treatment by targeting angiogenesis markers in breast cancer cells (Bera et al., 2013).

Biginelli Reaction Involvement

Research into multicomponent Biginelli reactions involving 3-oxobutanoyl-containing podands, aromatic aldehydes, and 1,2,4-triazol-3-amine revealed the formation of podands with a triazolodihydropyrimidine pharmacophore. This synthesis route indicates the chemical versatility of derivatives in creating pharmacologically relevant structures (Filatova et al., 2020).

Mechanism of Action

Triazoles

are a class of heterocyclic compounds that contain a five-membered aromatic ring with two carbon atoms and three nitrogen atoms . They are known to bind in the biological system with a variety of enzymes and receptors, showing versatile biological activities . Triazoles have been used in the development of many drugs with diverse therapeutic applications, including antibacterial, antifungal, anticancer, antioxidant, antiviral, anti-inflammatory, analgesic, antiepileptic, antihypertensive, antidepressant, antidiabetic, antianxiety, and antitubercular activities .